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Introduction
In laboratory settings utilizing radioactive materials, ensuring the proper functioning of radiation

detection and measurement instrumentation is paramount for safety, compliance, and the

generation of accurate experimental data. Daily verification of these instruments provides

confidence in their performance between formal calibrations. Isotrak™ radioactive reference

sources offer a reliable and convenient solution for performing these essential daily checks.[1]

These application notes provide a detailed protocol for the routine verification of common

laboratory radiation detection instruments using Isotrak™ check sources. Adherence to this

protocol will help ensure the operational readiness of your instruments and the integrity of your

research data.

Principles of Daily Instrument Verification
Daily instrument verification is a quality control procedure designed to quickly confirm that an

instrument is responding to a known radioactive source in a consistent and predictable manner.

[2] This is not a calibration, but rather a check to detect any significant changes in instrument

performance that may have occurred since the last full calibration.[2] By using a long-lived

radionuclide with a known activity, researchers can monitor the instrument's response over
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time. A consistent response indicates that the instrument is functioning correctly. Conversely, a

significant deviation from the expected response can indicate a potential issue that requires

further investigation and possible recalibration or servicing.

Applicable Isotrak™ Check Sources
Isotrak™ offers a variety of check sources suitable for the daily verification of different types of

radiation detection instruments.[3] The choice of check source depends on the type of radiation

being measured (alpha, beta, or gamma) and the specific instrument being verified. The

following table summarizes some common Isotrak™ check sources:
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Isotrak™ Set
Included

Radionuclides

Nominal Activity

(per source)

Primary

Emissions

Typical

Application

QCRB8149

Americium-241

(Am-241),

Cobalt-60 (Co-

60), Sodium-22

(Na-22),

Strontium-90 (Sr-

90)

74 kBq
Alpha, Gamma,

Gamma, Beta

General purpose

check for alpha,

beta, and

gamma survey

meters.

QCRB7471

Americium-241

(Am-241),

Cobalt-60 (Co-

60), Sodium-22

(Na-22),

Strontium-90 (Sr-

90), Cesium-137

(Cs-137)

74 kBq

Alpha, Gamma,

Gamma, Beta,

Gamma

Broad-spectrum

check for a

variety of survey

meters and

counters.[3]

CDRB18308
Cesium-137 (Cs-

137)
370 kBq Gamma

Verification of

gamma

scintillation

detectors and

dose rate

meters.[3]

AMRB8151
Americium-241

(Am-241)
74 kBq Alpha

Verification of

alpha scintillation

probes and

proportional

counters.[3]

SIRB8151
Strontium-90 (Sr-

90)
74 kBq Beta

Verification of

Geiger-Müller

pancake probes

and other beta-

sensitive

instruments.[3]
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Note: The activities listed are nominal and may vary. Refer to the certificate of each source for

the exact activity and measurement uncertainty.[4]

Experimental Protocol: Daily Verification of a
Handheld Survey Meter
This protocol outlines the steps for the daily verification of a generic handheld radiation survey

meter using an appropriate Isotrak™ check source.

4.1. Materials

Handheld radiation survey meter (e.g., Geiger-Müller, scintillation detector)

Appropriate Isotrak™ check source (e.g., Cs-137 for a gamma survey meter)

Logbook or electronic record-keeping system

Personal Protective Equipment (PPE) as required by your institution's radiation safety

protocols

4.2. Procedure

Initial Instrument Inspection:

Visually inspect the instrument for any signs of damage.

Check the battery level and replace if necessary.

Ensure the calibration sticker is present and the calibration is current.

Background Measurement:

Take the instrument to a location with a low and stable radiation background, away from

any known radioactive sources.

Turn on the instrument and allow it to stabilize as per the manufacturer's instructions.
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Record the background reading in the logbook. The reading should be within the expected

range for the area.

Source Response Check:

Place the Isotrak™ check source in a reproducible position relative to the detector. A jig or

marked placement can ensure consistency.

Record the reading from the instrument. Ensure the reading has stabilized before

recording.

Subtract the background reading from the source reading to obtain the net response.

Data Evaluation:

Compare the net response to the expected value or range established during the initial

setup after a full calibration.

If the reading is within the pre-defined acceptance criteria (e.g., ±10% of the established

value), the instrument is considered verified and ready for use.

If the reading is outside the acceptance criteria, the instrument should be removed from

service and tagged for further investigation or recalibration.

4.3. Record Keeping

Maintain a dedicated logbook for each instrument. The following information should be

recorded for each daily check:

Date and time of the check

Instrument make, model, and serial number

Check source identification (nuclide, serial number)

Background reading

Source reading
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Net response

Acceptance criteria

Pass/Fail indication

Initials of the person performing the check

Visualization of the Daily Verification Workflow
The following diagram illustrates the logical flow of the daily instrument verification process.
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Start Daily Verification

1. Instrument Inspection
(Damage, Battery, Calibration)

2. Measure Background Radiation

3. Measure Response with
Isotrak™ Check Source

4. Evaluate Net Response
Against Acceptance Criteria

Instrument Verified
(Ready for Use)

Within Criteria

Instrument Fails Verification
(Remove from Service)

Outside Criteria

5. Record All Data in Logbook

End
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Caption: Workflow for daily radiation instrument verification.
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Conclusion
The daily use of Isotrak™ check sources provides a simple and effective method for verifying

the performance of radiation detection instruments. This practice is a critical component of a

comprehensive quality assurance program in any laboratory where radioactive materials are

handled. By following a standardized protocol and maintaining meticulous records, researchers

can ensure the reliability of their radiation measurements, contributing to a safer working

environment and more robust scientific outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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